(Z)-7-((dipropylamino)methyl)-6-hydroxy-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(dipropylamino)methyl]-6-hydroxy-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H24N2O3/c1-3-11-23(12-4-2)14-17-18(24)6-5-16-20(25)19(26-21(16)17)13-15-7-9-22-10-8-15/h5-10,13,24H,3-4,11-12,14H2,1-2H3/b19-13-
• InChI Key: YEPWEFSEATYNDX-UYRXBGFRSA-N
• Canonical SMILES: CCCN(CCC)CC1=C(C=CC2=C1OC(=CC3=CC=NC=C3)C2=O)O
• Isomeric SMILES: CCCN(CCC)CC1=C(C=CC2=C1O/C(=C\C3=CC=NC=C3)/C2=O)O
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

(Z)-7-((dipropylamino)methyl)-6-hydroxy-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.434. The purity is usually 95%.
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Scientific Research Applications

Sensing Applications

Fluorescent sensors, particularly those based on zinc complexes, have seen significant advancements, as illustrated by Nolan et al. (2006), who reported on the syntheses and characterization of Zinpyr family sensors. These sensors exhibit selective fluorescence turn-on responses to Zn(II) ions and are cell-permeable, indicating potential for biological imaging applications (Nolan et al., 2006).

Catalytic Applications

The catalytic activities of zinc complexes have been widely explored. Darensbourg et al. (1999) synthesized zinc phenoxides demonstrating their efficacy in the copolymerization of epoxides and carbon dioxide, underscoring the utility of zinc complexes in polymer science and environmental remediation (Darensbourg et al., 1999).

Material Science

In material science, the structuring of coordination polymers based on zinc complexes has been a focal point. Ayyappan et al. (2002) described the synthesis of a coordination polymer with unique interdigitated 1D chains and interpenetrated 2D grids, showcasing the architectural versatility of these compounds for designing novel materials (Ayyappan et al., 2002).